methyl 2-(5-amino-1H-1,2,4-triazol-3-yl)benzoate hydrochloride

• IUPAC Name: methyl 2-(3-amino-1H-1,2,4-triazol-5-yl)benzoate;hydrochloride
• InChI: InChI=1S/C10H10N4O2.ClH/c1-16-9(15)7-5-3-2-4-6(7)8-12-10(11)14-13-8;/h2-5H,1H3,(H3,11,12,13,14);1H
• InChI Key: ZDGDFNZGSWZZSB-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=CC=C1C2=NC(=NN2)N.Cl
• Molecular Formula: C10H11ClN4O2
• Molecular Weight: 254.67 g/mol
• CAS No.: 1279219-12-3

Description

Methyl 2-(5-amino-1H-1,2,4-triazol-3-yl)benzoate hydrochloride is a useful research compound. Its molecular formula is C10H11ClN4O2 and its molecular weight is 254.67 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

• Methyl 5-amino-1H-[1,2,4]triazole-3-carboxylate hydrochloride has been synthesized and studied for its structural properties using various spectroscopic techniques. This research provides insight into the structural and conformational characteristics of this compound and its derivatives, contributing to a deeper understanding of their chemical behavior (Dzygiel et al., 2004).

Antimicrobial Applications

• Novel 1,2,4-triazole derivatives, including those related to methyl 2-(5-amino-1H-1,2,4-triazol-3-yl)benzoate hydrochloride, have demonstrated significant antimicrobial activities. This highlights their potential as a basis for developing new antimicrobial agents (Bektaş et al., 2007).

Chemical Synthesis Methods

• Microwave-assisted synthesis methods have been developed for compounds related to this compound. These methods offer efficient pathways for preparing diverse derivatives, which can be useful in various scientific applications (Özil et al., 2015).

Antileishmanial Activity

• Some derivatives of this compound have shown promising antileishmanial activity, suggesting potential therapeutic applications in the treatment of leishmaniasis (Süleymanoğlu et al., 2017).

Crystal Structure and Interactions

• The crystal structure and intermolecular interactions of triazolyl-benzimidazole compounds, structurally related to this compound, have been studied. This research offers valuable insights into the molecular arrangement and potential interactions of these compounds (Karayel et al., 2015).